Cas no 872703-91-8 (ethyl 2-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 2-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate
• CAS No: 872703-91-8
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 5508998
• Update Time: 2025-05-22

ethyl 2-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetyl]amino]benzoate
• ethyl 2-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C19H17N3O4S/c1-2-25-19(24)13-6-3-4-7-14(13)20-17(23)12-27-18-10-9-15(21-22-18)16-8-5-11-26-16/h3-11H,2,12H2,1H3,(H,20,23)
• InChI Key： HTQVNYVQPCIREH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CSC1=NN=C(C2=CC=CO2)C=C1)=O

Additional information on ethyl 2-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate

Ethyl 2-(2-{6-(Furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate: A Comprehensive Overview

Ethyl 2-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate, with the CAS number 872703-91-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a pyridazine ring, a furan moiety, and a benzoate ester group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The core structure of this compound features a pyridazine ring, which is a six-membered aromatic ring containing two nitrogen atoms. Pyridazine derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable in organic synthesis. The substitution of the pyridazine ring with a furan group at the 6-position introduces additional electronic effects and enhances the molecule's reactivity. Furan, being an electron-rich heterocycle, can engage in π-π interactions and hydrogen bonding, which are critical for bioavailability and target binding in pharmaceutical compounds.

The acetamido group attached to the pyridazine ring further contributes to the compound's functionality. Acetamide groups are commonly found in pharmaceutical agents due to their ability to modulate solubility and bioavailability. The sulfanyl (thioether) linkage between the pyridazine ring and the acetamido group plays a crucial role in stabilizing the molecule's conformation and potentially influencing its pharmacokinetic properties.

Recent studies have explored the potential of Ethyl 2-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate as a lead compound in drug discovery. Researchers have investigated its activity against various enzymes and receptors, highlighting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary assays suggest that this compound may exhibit anti-inflammatory or anti-tumor properties, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. The combination of aromatic rings and heteroatoms in its structure makes it a potential candidate for use in organic electronics or as a precursor for advanced materials. Its ability to form stable conjugated systems could be exploited in the development of new materials with tailored electronic properties.

The synthesis of Ethyl 2-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate involves multi-step organic reactions, including coupling reactions, oxidation, and protection/deprotection strategies. These synthetic methods have been optimized to ensure high yields and purity, making the compound accessible for further research and development.

From an environmental perspective, studies on the degradation pathways of this compound have been conducted to assess its eco-toxicological impact. Understanding its behavior in different environmental conditions is crucial for ensuring sustainable practices during its production and application.

In conclusion, Ethyl 2-(2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamido)benzoate (CAS No: 872703-91-8) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic research and industrial applications.